Cas no 62489-05-8 (Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-)
62489-05-8 structure
Product Name:Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-
CAS No:62489-05-8
MF:C18H13NO4S2
MW:371.43012213707
CID:443018
PubChem ID:20360595
Update Time:2025-04-19
Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-
- 1-[4-(benzenesulfonyl)phenyl]sulfanyl-4-nitrobenzene
- 62489-05-8
- SCHEMBL11657737
- 1-(Benzenesulfonyl)-4-[(4-nitrophenyl)sulfanyl]benzene
- DTXSID40606025
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- Inchi: 1S/C18H13NO4S2/c20-19(21)14-6-8-15(9-7-14)24-16-10-12-18(13-11-16)25(22,23)17-4-2-1-3-5-17/h1-13H
- InChI Key: DDDQXACFYKGDRL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CC(=CC=1)SC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 371.02869
- Monoisotopic Mass: 371.02860024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 114Ų
Experimental Properties
- PSA: 77.28
Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
62489-05-8 (Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-) Related Products
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